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Compound of Interest

Compound Name: 2-Chloro-4-ethoxyphenol
CAS No.: 344326-18-7
Cat. No.: B1639813
Get Quote
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Executive Summary

2-Chloro-4-ethoxyphenol (CAS: 344326-18-7) is a halogenated phenol derivative utilized
primarily as a scaffold in the synthesis of bioactive molecules, including Acetyl-CoA
Carboxylase (ACC) inhibitors.[1] Its structural utility lies in the orthogonal reactivity of its
functional groups: the nucleophilic phenolic hydroxyl, the electrophilic aromatic ring (directed by
the activating ethoxy and hydroxyl groups), and the chlorine substituent which modulates
lipophilicity and metabolic stability. This guide provides a comprehensive analysis of its
properties to support rigorous experimental design.

Molecular Identity & Structural Analysis

The compound features a benzene core substituted with a hydroxyl group at position 1, a
chlorine atom at position 2, and an ethoxy ether linkage at position 4. The ortho-chloro
substituent influences the pKa of the phenol via inductive withdrawal, while the para-ethoxy
group acts as a strong electron-donating group (EDG) by resonance.
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Identifier Value
IUPAC Name 2-Chloro-4-ethoxyphenol
CAS Registry Number 344326-18-7

Molecular Formula

Molecular Weight 172.61 g/mol
SMILES CCOclccc(O)c(Chel
MOEFFSWKSMRFRQ-UHFFFAOYSA-N
InChl Key
(Analog based)
Structural Class Halogenated Alkoxyphenol

Thermodynamic & Physical Constants

Note: Experimental values for this specific CAS are limited in public dossiers. Data below
synthesizes available MSDS information with high-confidence predictive modeling based on
the structural analog 2-chloro-4-methoxyphenol (CAS 18113-03-6).

Physical State & Transitions
» Appearance: Typically a low-melting solid or viscous amber oil at room temperature.

e Melting Point (Estimated): ~35-45 °C.[2]

o Rationale: The methoxy analog melts at 38—43 °C. The ethoxy chain adds flexibility which
may slightly depress the melting point relative to the methoxy variant, potentially pushing it
near ambient temperature.

» Boiling Point (Predicted): ~240-250 °C at 760 mmHg.
Solubility & Lipophilicity[3]
e LogP (Octanol/Water):2.4 — 2.6 (Predicted).

o Implication: The compound is moderately lipophilic. It will partition readily into organic
solvents (DCM, EtOAc) during extraction.
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e pKa (Acid Dissociation):8.6 — 9.0 (Predicted).

o Mechanism: Unsubstituted phenol has a pKa of ~10. The ortho-ClI exerts an inductive
electron-withdrawing effect (-I), stabilizing the phenolate anion and lowering pKa.
However, the para-ethoxy group is electron-donating (+M), which destabilizes the anion
slightly, counteracting the chlorine's effect. The net result is a slightly more acidic species

than phenol.
Solubility Profile

Solvent Solubility Rating Application

Aqueous wash phase (at
Water Low (<1 mg/mL) o

neutral/acidic pH).
Dichloromethane High Primary extraction solvent.

) Suitable for recrystallization (at

Ethanol/Methanol High

low temp).

Forms water-soluble sodium
1M NaOH Soluble

phenolate salt.

Synthesis & Impurity Profiling

The synthesis typically involves the electrophilic aromatic chlorination of 4-ethoxyphenol.
Control of regioselectivity is critical, as the hydroxyl group is a stronger ortho/para director than
the ethoxy group, but both direct to the same positions relative to themselves.

Reaction Pathway

Reagents: Sulfuryl chloride (

) or Chlorine gas (

). Conditions: Controlled temperature (0-5 °C) in non-polar solvent (e.g.,

or DCM) to prevent over-chlorination.

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1639813?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

2-Chloro-4-ethoxyphenol
(Target: >95%)

Major Pathwa

4-Ethoxyphenol SOF;%aIg?)r:tCIZ Excess EQ. > 2,6-Dichloro-4-ethoxyphenol
Starting Material Over-chlorination
( g ) (0°C, DCM) Incomplete ( )

Unreacted SM

Click to download full resolution via product page

Caption: Synthesis pathway showing the primary chlorination route and potential over-
chlorinated impurity formation.

Critical Impurities
e 2,6-Dichloro-4-ethoxyphenol: Formed if

equivalent of chlorinating agent is used. Hard to separate due to similar polarity.

e 4-Ethoxyphenol (Starting Material): Presence indicates incomplete reaction. Can be removed
via careful chromatography or recrystallization.

Spectral Characterization

Identification relies on the distinct splitting pattern of the 1,2,4-substituted benzene ring.

Nuclear Magnetic Resonance ( H-NMR)

Solvent:

, 400 MHz
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Chemical Shift

Proton ( Coupling (
. Multiplicity Interpretation
Position Hz)
)
» PpmM)
] Exchangeable
OH 50-55 Singlet (br) - ohenolic proton
meta-coupling to
Ar-H (C3) 6.85-6.90 Doublet HE: ortho to OEL
; ortho to .
ortho to H6, meta
Ar-H (C5) 6.75-6.80 dd 1o H3
o H3.
ortho to H5;
Ar-H (C6) 6.90 — 6.95 Doublet tho t0 OH
ortho to OH.
Methylene of
3.95-4.00 Quartet
ethoxy group.
) Methyl of ethoxy
1.35-1.40 Triplet

group.

Mass Spectrometry (MS)

e lonization: El or ESI (-).
e Molecular lon (
): Peaks at m/z 172 and 174.
 Isotope Pattern: The characteristic 3:1 intensity ratio of

to

confirms the presence of a single chlorine atom.

Experimental Protocols: Purification Strategy

Because the pKa of the product (~8.8) is distinct from non-phenolic impurities but similar to the
starting material (~10.0), pH-controlled extraction is a robust purification method.
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Caption: Acid-Base extraction workflow utilizing the acidity of the phenolic proton for
purification.

Step-by-Step Protocol

o Dissolution: Dissolve crude residue in Dichloromethane (DCM).

o Base Extraction: Extract the organic layer twice with 1M NaOH. The product (and unreacted
SM) will move to the aqueous phase as sodium salts.

o Note: Non-acidic impurities remain in the DCM layer.
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» Regeneration: Separate the aqueous layer and cool to 0°C. Slowly add 2M HCI until pH < 2.
The solution will turn cloudy as the phenol precipitates/oils out.

» Recovery: Extract the acidified aqueous layer with fresh DCM (3x).
» Drying: Dry combined organics over anhydrous
, filter, and concentrate in vacuo.

Handling & Stability

o Storage: Store at 2—-8 °C under an inert atmosphere (Argon/Nitrogen). Phenols are prone to
oxidation, turning pink/brown upon exposure to air and light.

» Safety: The compound is an irritant. Wear gloves and eye protection. Avoid inhalation of
dust/vapors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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